2-Amino-4-(5-bromo-2-fluorophenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(5-bromo-2-fluorophenyl)-6-[(2-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H16BrF2N3O3S/c26-15-9-10-20(28)17(11-15)22-18(12-29)25(30)34-23-16-6-2-4-8-21(16)31(35(32,33)24(22)23)13-14-5-1-3-7-19(14)27/h1-11,22H,13,30H2
• InChI Key: BWGGZTOWGGLLHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3C4=C(S2(=O)=O)C(C(=C(O4)N)C#N)C5=C(C=CC(=C5)Br)F)F
• Molecular Formula: C25H16BrF2N3O3S
• Molecular Weight: 556.4 g/mol
• CAS No.: 893294-73-0

Description

2-Amino-4-(5-bromo-2-fluorophenyl)-6-(2-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide is a useful research compound. Its molecular formula is C25H16BrF2N3O3S and its molecular weight is 556.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

This compound is involved in the synthesis and biological evaluation of novel derivatives aiming to explore their potential as inhibitors of certain enzymes or for their antimicrobial properties. For instance, similar structures have been synthesized to study their inhibitory activity against monoamine oxidase A and B, which are enzymes relevant in neurological disorders. The methodology often involves multistep reactions starting from basic building blocks like methyl anthranilate, leading to the formation of benzothiazine dioxides. These compounds, including variations thereof, are then evaluated for their selective inhibitory activities, showcasing the potential for developing new therapeutic agents (Ahmad et al., 2019).

Antimicrobial Activity

Additionally, derivatives of this compound have been explored for their antimicrobial activities. Through synthesis and characterization of novel dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives, researchers investigate their effectiveness against various bacterial strains. This research avenue is crucial in the ongoing search for new antimicrobial agents amidst growing resistance to existing antibiotics. By adjusting the synthetic pathway, including the incorporation of different substituents, scientists aim to enhance the antimicrobial efficacy of these compounds (Mahdi, 2015).

Chemical Synthesis and Mechanistic Insights

The compound's structure also lends itself to studies focusing on the synthesis of chemically novel entities and elucidation of reaction mechanisms. For example, research on multicomponent synthesis derived from benzothiazin-4(3H)-one 2,2-dioxide showcases the compound's role in forming new chemical structures through three-component interactions. Such studies not only expand the chemical space of benzothiazine derivatives but also provide deeper insights into the mechanistic pathways of their formation, guiding future synthetic efforts (Lega et al., 2016).